Cas no 2172128-72-0 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-6-methylbenzoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-6-methylbenzoic acid
• CAS No: 2172128-72-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6195884
• PubChem ID: 165542412
• Update Time: 2025-06-15

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-6-methylbenzoic acid
• EN300-1485235
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-6-methylbenzoic acid
• 2172128-72-0

• Inchi： 1S/C28H28N2O5/c1-16-9-8-14-24(25(16)27(32)33)30-26(31)17(2)18(3)29-28(34)35-15-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-14,17-18,23H,15H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DVOREULGDLNGBV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C(NC1C=CC=C(C)C=1C(=O)O)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-6-methylbenzoic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-6-methylbenzoic acid (CAS No. 2172128-72-0)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-6-methylbenzoic acid, identified by its CAS number 2172128-72-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoic acid core, an amino group modified with a fluoren-9-ylmethoxycarbonyl moiety, and a unique amide linkage. The presence of these structural features not only makes it an intriguing subject of study but also suggests potential applications in drug discovery and medicinal chemistry.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy, as it is often employed in the synthesis of peptide mimetics and protease inhibitors. This moiety enhances the solubility and stability of the compound, making it more amenable for biological testing. The benzoic acid component, on the other hand, is well-known for its role in various pharmacological applications, including anti-inflammatory and analgesic effects. The combination of these elements in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-6-methylbenzoic acid suggests that it may exhibit multifaceted biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies have indicated that the fluoren-9-ylmethoxycarbonyl group may interact with specific amino acid residues in protein active sites, potentially modulating enzyme activity. This has opened up avenues for exploring its utility in the development of novel therapeutic agents targeting various diseases.

In addition to its structural complexity, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-6-methylbenzoic acid exhibits interesting physicochemical properties. Its molecular weight and solubility profile make it suitable for formulation into various dosage forms, including oral tablets and injectable solutions. These characteristics are crucial for ensuring bioavailability and therapeutic efficacy.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoren-9-ylmethoxycarbonyl group, in particular, demands precise control over reaction conditions to avoid side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale biological evaluations.

One of the most exciting aspects of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-6-methylbenzoic acid is its potential as a lead compound for drug development. Initial pharmacological studies have hinted at its ability to modulate inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention.

The fluoren scaffold has been extensively studied for its ability to enhance drug-like properties such as metabolic stability and oral bioavailability. By incorporating this moiety into 2-(3-{(9H-fluoreninecarbonyl)amino}-3-methylbutanoylamido)-6-methylbenzoic acid, researchers aim to develop compounds that can withstand metabolic degradation while maintaining prolonged biological activity. This approach has shown promise in preclinical trials for several therapeutic areas.

Another area of interest is the potential application of this compound in oncology research. The ability of certain benzoic acid derivatives to inhibit tumor growth has been well-documented. The unique structural features of 2-(3-{(9H-fluorenylmethoxycarbonyl)amino}-3-methylbutanoylamido)-6-methylbenzoic acid suggest that it may interfere with critical signaling pathways involved in cancer progression. Further investigation into its anti-cancer properties could lead to the discovery of novel chemotherapeutic agents.

The development of new analytical techniques has also contributed to a better understanding of this compound's behavior in biological systems. Techniques such as mass spectrometry (MS), nuclear magnetic resonance (NMR), and high-performance liquid chromatography (HPLC) have allowed researchers to characterize its metabolites and interactions with biological targets at a molecular level. These insights are invaluable for optimizing drug design and improving therapeutic outcomes.

In conclusion,2-(3-{(9H-fluorenylmethoxycarbonyl)amino}-3-methylbutanoylamido)-6-methylbenzoic acid represents a fascinating compound with significant potential in pharmaceutical research. Its complex structure, combined with promising pharmacological properties, makes it an attractive candidate for further investigation. As our understanding of biological mechanisms continues to evolve,CAS No 2172128 72 0 may play a crucial role in the development of next-generation therapeutics targeting inflammation,cancer,and other debilitating diseases.